Benzenepropanamine, 3-ethoxy-

• IUPAC Name: 3-(3-ethoxyphenyl)propan-1-amine
• InChI: InChI=1S/C11H17NO/c1-2-13-11-7-3-5-10(9-11)6-4-8-12/h3,5,7,9H,2,4,6,8,12H2,1H3
• InChI Key: JUPFPMFGMFERHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CCCN
• Molecular Formula: C11H17NO
• DSSTOX Substance ID: DTXSID10589710
• Molecular Weight: 179.26 g/mol
• CAS No.: 893581-95-8

Description

Benzenepropanamine, also known as 3-Phenylpropylamine, is a compound with the molecular formula C9H13N. It is also referred to by other names such as 1-Amino-3-phenylpropane, 3-Phenyl-n-propylamine, 3-Phenyl-1-propanamine, 3-Phenylpropylamine, and Hydrocinnamylamine.

Chemical Reactions Analysis

Benzenepropanamine, 3-ethoxy- is likely to undergo reactions similar to other alkylbenzenes. These reactions occur at the benzylic position, where the carbon atom is attached to the aromatic ring. Benzylic halides, for example, undergo typical reactions of alkyl halides.

Physical And Chemical Properties Analysis

Benzenepropanamine has a molecular weight of 135.21. Unfortunately, the search results do not provide specific physical and chemical properties for “Benzenepropanamine, 3-ethoxy-”.

Scientific Research Applications

Chemical Constituents and Activities

A study identified phenylpropanoid compounds, including variants of benzenepropanamine, from Chloranthus anhuiensis. These compounds, including 3-ethoxy variants, were evaluated for cytotoxic and neuroprotective activities using various cell lines. Compounds showed moderate cytotoxic activities but no neuroprotective activities (Zhu et al., 2018).

Synthesis and Biological Activities

Benzenepropanamine analogues were synthesized and evaluated for their spermicidal and microbicidal activities against Trichomonas vaginalis and Candida spp. Some compounds demonstrated dual activities, providing insights into the structural activity relationship of these molecules (Kumar et al., 2006).

Metabolism Studies

Research on the metabolism of N-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxy-N,alpha-dimethyl-2-(phenyl ethynyl) benzenepropanamine in rats revealed multiple metabolic pathways, including N-demethylation and O-demethylation. This study provides insight into the biotransformation of benzenepropanamine analogues (Wu et al., 1998).

Labeling and Imaging Studies

Fluoxetine, a derivative of benzenepropanamine, was synthesized in labeled forms for Positron Emission Tomography studies, demonstrating the compound's potential in psychiatric research (Hammadi & Crouzel, 1993).

Anticancer and Antiangiogenic Activities

Studies on benzenepropanamine derivatives revealed their potential in cancer treatment. For instance, specific derivatives showed nanomolar concentrations of antiproliferative activity against cancer cells and inhibited tubulin polymerization (Romagnoli et al., 2015).

Safety and Hazards

The safety data sheet for a similar compound, 3-Ethoxy-4-hydroxybenzaldehyde, indicates that it is harmful if swallowed and causes serious eye irritation. It’s important to handle such compounds with care, using appropriate personal protective equipment.

Future Directions

While specific future directions for “Benzenepropanamine, 3-ethoxy-” are not mentioned in the search results, the field of catalytic chemistry, which includes the study of such compounds, is evolving from trial-and-error to rational design. This is due to the maturing theory-experiment joint research schemes and the increasing abilities to explore the dynamic nature of catalysts under reaction conditions.